cis-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclopentanecarboxylic acid

• IUPAC Name: (1S,2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C21H21NO4/c23-20(24)17-10-5-11-19(17)22-21(25)26-12-18-15-8-3-1-6-13(15)14-7-2-4-9-16(14)18/h1-4,6-9,17-19H,5,10-12H2,(H,22,25)(H,23,24)/t17-,19+/m0/s1
• InChI Key: KTLDVIJVCPIJCM-PKOBYXMFSA-N
• Canonical SMILES: C1CC(C(C1)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Isomeric SMILES: C1C[C@@H]([C@@H](C1)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol
• CAS No.: 1203556-26-6

Description

“Cis-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)cyclopentanecarboxylic acid” is a chemical compound. It is related to other compounds such as “(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-methoxybutanoic acid” which has an empirical formula of C20H21NO5 and a molecular weight of 355.38.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and X-ray structures of geometric isomers of related cyclopentanecarboxylic acids have been isolated and characterized, showcasing the compound's utility in structural chemistry. The trans and cis isomers of 1-amino-1,2-cyclopentanedicarboxylic acids were isolated, indicating epimerization during hydrolysis, with X-ray crystallography revealing zwitterionic states in the solid state and strong hydrogen bonding in the cis isomer (Curry et al., 1993).

Medicinal Chemistry and Enzyme Inhibition

In the realm of medicinal chemistry, derivatives of cyclopentanedicarboxylic acids have been synthesized and evaluated for their inhibitory activity against angiotensin-converting enzyme (ACE), demonstrating the potential for novel ACE inhibitors. The hydroxamic derivatives of cyclohexane series showed marked increase in potency upon alkylation of the amidic nitrogen, leading to promising compounds for therapeutic applications (Turbanti et al., 1993).

Supramolecular Chemistry

Research into the supramolecular self-assembly patterns of cyclopentanecarboxylic acid derivatives has revealed novel patterns of close packing characterized by tetrameric R44(12) rings of C2 symmetry. This study underscores the compound's relevance in understanding and designing supramolecular structures (Kălmăn et al., 2002).

Peptide Synthesis and Foldamers

Fmoc-protected β-amino acids have been utilized in solid-phase syntheses of β-peptides, illustrating the compound's crucial role in peptide chemistry. The preparation of N-Fmoc-protected β2-homoamino acids and their application in solid-phase peptide synthesis highlight the versatility and importance of Fmoc protection in synthesizing peptides with potential biological activities (Šebesta & Seebach, 2003).

Chemical Reactivity and Molecular Design

The study of cis- and trans-1,2-cyclopentanedicarboxylic acids and their derivatives has contributed significantly to our understanding of chemical reactivity and molecular design. Investigations into the electrolytic dissociation of these acids provide insight into their behavior in solutions, which is crucial for their application in pharmaceuticals and biopharmaceutically active compounds (Kvaratskhelia et al., 2013).